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Compound of Interest

Compound Name: Sodium pyrosulfate

Cat. No.: B7821492

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of sodium pyrosulfate (Na2S207), covering its
chemical formula, structure, properties, synthesis, and key applications. The information is
tailored for a technical audience and is supported by quantitative data, detailed experimental
protocols, and structural visualizations.

Chemical Formula and Nomenclature

Sodium pyrosulfate, also known as disodium disulfate, is an inorganic compound with the
chemical formula Na=S207.[1] It is the sodium salt of pyrosulfuric acid (H2S207).

Synonyms:

e Disodium disulfate[1]

e Sodium disulfate[2]
 Disulfuric acid, disodium salt[1]

Chemical Structure and Molecular Geometry

The pyrosulfate anion (S20727) is the defining structural feature of sodium pyrosulfate. It
consists of two corner-sharing SOa tetrahedra linked by a bridging oxygen atom, giving it a
dichromate-like structure.[3] In this anion, each sulfur atom is in a +6 oxidation state.
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The crystal structure of sodium pyrosulfate is triclinic, with the space group P-1. The

conformation of the disulfate anions is described as essentially eclipsed. Within the two distinct

SO tetrahedra, the terminal S-O bond lengths are shorter (approximately 1.44 A) than the S-O

bonds involving the bridging oxygen (ranging from 1.62 A to 1.67 A). The S-O-S bond angle in

similar pyrosulfate compounds is approximately 122-124°.

Structure of the Pyrosulfate Anion (S20727)

Physical and Chemical Properties

Sodium pyrosulfate is a colorless to white, translucent crystalline solid.[1] It is hygroscopic

and will readily absorb moisture from the air. Key quantitative properties are summarized in the

table below.
Property Value Reference(s)
Molecular Formula Naz2S207 [1114]
Molar Mass 222.11 g/mol
Appearance Co?orless to white crystalline )
solid
Density 2.658 g/cm3 [1114]
Melting Point 400.9 °C (753.6 °F; 674.0 K) [1]
Decomposition Temp. 460 °C (860 °F; 733 K) [1]
Solubility in Water Hydrolyzes [1]

Insoluble in ethanol, soluble in

Solubility in other solvents . ) )
fuming sulfuric acid

[5]

Chemical Reactivity

¢ Hydrolysis: Sodium pyrosulfate is not stable in water and hydrolyzes to form sodium

bisulfate (NaHSOa), creating an acidic solution with a pH of around 1.[1]

Na2S207 + H20 - 2 NaHSOa
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o Thermal Decomposition: When heated above its decomposition temperature of 460 °C, it
breaks down into sodium sulfate (Na2S0Oa4) and sulfur trioxide (SO3).[1] This reaction
provides a convenient laboratory-scale method for generating sulfur trioxide.[6]

Na2S207(s) — NazS0a(s) + SOs(q)

Experimental Protocols
Synthesis of Sodium Pyrosulfate

Principle: Sodium pyrosulfate is synthesized via the thermal dehydration of sodium bisulfate.
The reaction involves heating sodium bisulfate to a temperature sufficient to drive off water,
causing two bisulfate ions to condense into a pyrosulfate ion.

Materials:

Sodium bisulfate (NaHSOa), anhydrous or monohydrate

Ceramic or high-temperature glass beaker (e.g., borosilicate)

Heating source (e.g., laboratory oven, muffle furnace, or a dedicated toaster oven)[7]

Hammer or mortar and pestle for breaking up the product

Airtight container for storage
Procedure:

o Place approximately 100 g of sodium bisulfate into a large beaker or a suitable heat-resistant
tray. Ensure the container is dry.

o Transfer the container to the oven and begin heating. The temperature should be gradually
raised to between 320-400°C.

e The sodium bisulfate will first melt at around 315°C, forming a clear liquid. As the
dehydration reaction proceeds, water vapor will be evolved.[7]

o Continue heating for several hours (e.g., 4-5 hours).[7] The completion of the reaction is
indicated by the molten mass solidifying, as sodium pyrosulfate has a higher melting point
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(approx. 401°C) than sodium bisulfate.[7]

Once the entire mass has solidified into a hard, white, glassy substance, turn off the heating
source and allow the container to cool completely.[7]

The resulting solid sodium pyrosulfate will be a hard cake. Carefully break it out of the
container using a hammer.[7]

For easier handling and use in subsequent reactions, the chunks can be ground into a fine
powder using a blender or mortar and pestle dedicated to chemical use.[7]

Immediately transfer the powdered sodium pyrosulfate to an airtight container to prevent
hydrolysis from atmospheric moisture.[7]

Preparation cating Process Product Processing

H
Sodium Bisulfate (NaHSOs) | _Heat 0 320-400°C_D—+{ Melts (~315°C)]—>[Dehydrallon (H:0 evnlves))—> Solidifies - Cool to RT [Cvush/Gnnd)—»[Slnre in Airtight cOmameaa Sodium Pyrosulfate (NazS207)

Click to download full resolution via product page

Workflow for the Synthesis of Sodium Pyrosulfate

Applications

Sodium pyrosulfate's primary utility stems from its acidic nature in the molten state and its
ability to thermally decompose into sulfur trioxide.

e Analytical Chemistry: In quantitative analysis, sodium pyrosulfate is used as an acidic
fusion agent.[1] Refractory oxide ores and other insoluble materials are mixed with sodium
pyrosulfate and heated to high temperatures. The molten pyrosulfate dissolves the sample,
converting the metal oxides into soluble sulfates, thereby ensuring complete dissolution
before analysis by techniques such as atomic absorption spectroscopy or inductively
coupled plasma spectrometry.
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» Synthesis of Sulfur Trioxide: As detailed above, the thermal decomposition of sodium
pyrosulfate is a reliable method for producing sulfur trioxide in a laboratory setting.[6]

 Industrial Processes: It serves as an intermediate in the production of various chemicals,
including dyes, pigments, and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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